Cas no 142003-05-2 (2,4(1H,3H)-Pyrimidinedione,1-(3-azido-2,3-dideoxy-a-L-lyxo-hexofuranosyl)-5-methyl-)

• Product name: 2,4(1H,3H)-Pyrimidinedione,1-(3-azido-2,3-dideoxy-a-L-lyxo-hexofuranosyl)-5-methyl-
• CAS No: 142003-05-2
• MF: C₁₁H₁₅N₅O₅
• MW: 297.2673
• CID: 186459
• PubChem ID: 101631365

2,4(1H,3H)-Pyrimidinedione,1-(3-azido-2,3-dideoxy-a-L-lyxo-hexofuranosyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(3-azido-2,3-dideoxy-a-L-lyxo-hexofuranosyl)-5-methyl-
• 1-[(2R,4S)-4-azido-5-[(1S)-1,2-dihydroxyethyl]oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 1-(3'-Azido-2',3'-dideoxy-alpha-L-talofuranosyl)thymine
• 142003-05-2
• 5'OHCH2taloAZT

• Inchi： InChI=1S/C11H15N5O5/c1-5-3-16(11(20)13-10(5)19)8-2-6(14-15-12)9(21-8)7(18)4-17/h3,6-9,17-18H,2,4H2,1H3,(H,13,19,20)/t6-,7-,8+,9?/m0/s1
• InChI Key： JXDNQHJWBNFXQG-VTBDLZGYSA-N
• SMILES： [N-]=[N+]=N[C@H]1C[C@H](N2C=C(C)C(=O)NC2=O)OC1[C@H](CO)O

Computed Properties

• Exact Mass: 297.107
• Monoisotopic Mass: 297.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 114A^2